(2-chloro-6-fluorobenzyl)[2-(dimethylamino)ethyl]methylamine

• IUPAC Name: N'-[(2-chloro-6-fluorophenyl)methyl]-N,N,N'-trimethylethane-1,2-diamine
• InChI: InChI=1S/C12H18ClFN2/c1-15(2)7-8-16(3)9-10-11(13)5-4-6-12(10)14/h4-6H,7-9H2,1-3H3
• InChI Key: JRLINUARDACVJA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C)CC1=C(C=CC=C1Cl)F
• Molecular Formula: C12H18ClFN2
• Molecular Weight: 244.73 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to (2-chloro-6-fluorobenzyl)[2-(dimethylamino)ethyl]methylamine has been reported. For instance, Kelley and McLean (1986) discussed the synthesis of 9-(2-fluorobenzyl)-6-methylamino-9H-purine from various precursors, emphasizing the methods of methylamination, alkylation, and Dimroth rearrangement (Kelley & McLean, 1986). Similarly, Kelley, Linn, and Selway (1989) synthesized a series of 2-substituted-6-(dimethylamino)-9-(4-methylbenzyl)-9H-purines to study their antirhinovirus activity, showcasing the diversity in synthetic approaches for such compounds (Kelley, Linn, & Selway, 1989).

Molecular Structure Analysis

The molecular structure of compounds similar to (2-chloro-6-fluorobenzyl)[2-(dimethylamino)ethyl]methylamine has been a subject of study. For example, Dunkers and Ishida (1995) analyzed the vibrational assignments of N,N-bis(3,5-dimethyl-2-hydroxybenzyl)methylamine, providing insights into the molecular structure and its spectroscopic properties (Dunkers & Ishida, 1995).

Chemical Reactions and Properties

The chemical reactions and properties of related compounds have been extensively studied. Kelley et al. (1989) investigated the structure-activity relationships of 2-substituted-6-(dimethylamino)-9-(4-methylbenzyl)-9H-purines, demonstrating the impact of different substituents on chemical properties and biological activity (Kelley et al., 1989).